Cas no 1247421-93-7 (6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid)

• Product Name: 6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid
• CAS No: 1247421-93-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 6021247
• PubChem ID: 62254271
• Update Time: 2025-06-08

6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 6-(2-propyn-1-ylamino)-
• AKOS011537169
• 6-[(prop-2-yn-1-yl)amino]pyridine-2-carboxylicacid
• CS-0290691
• EN300-1450094
• 6-(Prop-2-yn-1-ylamino)picolinic acid
• 1247421-93-7
• 6-[(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid

• Inchi： 1S/C9H8N2O2/c1-2-6-10-8-5-3-4-7(11-8)9(12)13/h1,3-5H,6H2,(H,10,11)(H,12,13)
• InChI Key： LTLLWCZKJFWWLH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(NCC#C)=CC=C1

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 411.9±40.0 °C(Predicted)
• pka: 1.24±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid

Introduction to 6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid (CAS No. 1247421-93-7) and Its Emerging Applications in Chemical Biology

6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid, identified by the chemical identifier CAS No. 1247421-93-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amide derivative features a propargyl group and an aminopyridine core, making it a versatile scaffold for the development of novel bioactive molecules. The compound's molecular architecture positions it as a promising candidate for further exploration in drug discovery, particularly in the modulation of biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

The propargyl group (—C≡C—H) in 6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid introduces a reactive site that can participate in various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely employed in medicinal chemistry for the construction of complex molecular structures. Additionally, the aminopyridine moiety serves as a pharmacophoric element known to interact with biological targets such as kinases and transcription factors. These structural features make the compound an attractive building block for designing small-molecule inhibitors with high specificity and potency.

In recent years, there has been growing interest in leveraging 6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid for the development of targeted therapies. For instance, studies have demonstrated its potential as an intermediate in the synthesis of compounds that inhibit Janus kinases (JAKs), which are overexpressed in various inflammatory and autoimmune disorders. The ability of this molecule to modulate JAK signaling pathways has been explored in preclinical models, revealing its therapeutic promise. Furthermore, its incorporation into peptidomimetics has shown promise in enhancing drug delivery systems, particularly for peptides that require protease resistance.

The carboxylic acid group at the 2-position of the pyridine ring provides an additional functional handle for further derivatization. This functionality can be utilized to form amides, esters, or even conjugates with other bioactive molecules, expanding the compound's utility in synthetic chemistry. Recent advances in click chemistry have also highlighted the potential of 6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid as a precursor for generating libraries of diverse scaffolds through one-pot reactions. Such approaches are particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

From a computational chemistry perspective, the molecular properties of 6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid have been extensively studied to optimize its pharmacokinetic profiles. Molecular dynamics simulations have revealed insights into its binding interactions with target proteins, aiding in the rational design of analogs with improved affinity and selectivity. These computational methods are increasingly integrated into drug discovery pipelines to accelerate the identification of promising candidates.

The synthesis of 6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid has also seen advancements, particularly through streamlined synthetic routes that enhance yield and purity. Modern catalytic methods, such as palladium-catalyzed propargylation reactions, have enabled efficient access to this compound and its derivatives. Such improvements are crucial for scaling up production while maintaining cost-effectiveness, which is essential for industrial applications in pharmaceutical manufacturing.

Future directions for research on 6-(prop-2-yn-1-yloaminopyridine)-2-carboxylic acid (CAS No. 1247421–93–7) include exploring its role in modulating emerging therapeutic targets such as G protein-coupled receptors (GPCRs) and ion channels. The compound's ability to engage with multiple biological pathways suggests broad applicability across various disease areas. Additionally, green chemistry principles are being applied to develop sustainable synthetic methodologies for this molecule, aligning with global efforts to reduce environmental impact.

In conclusion,6-(prop--2-yn--1-yl)aminopyridine--2-carboxylic acid represents a significant advancement in medicinal chemistry due to its versatile structural features and potential therapeutic applications. Its role in modulating key biological pathways underscores its importance as a scaffold for drug discovery efforts aimed at addressing unmet medical needs.